Cas no 1804224-83-6 (2-Bromo-3-(3-bromopropyl)aniline)

• Product Name: 2-Bromo-3-(3-bromopropyl)aniline
• CAS No: 1804224-83-6
• MF: C₉H₁₁Br₂N
• MW: 292.998340845108
• CID: 4970667
• Update Time: 2025-10-22

2-Bromo-3-(3-bromopropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-bromopropyl)aniline

• Inchi： 1S/C9H11Br2N/c10-6-2-4-7-3-1-5-8(12)9(7)11/h1,3,5H,2,4,6,12H2
• InChI Key： LUPWIOQXIPHQTR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CCCBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 3.3
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-3-(3-bromopropyl)aniline

Recent Advances in the Study of 2-Bromo-3-(3-bromopropyl)aniline (CAS: 1804224-83-6) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-3-(3-bromopropyl)aniline (CAS: 1804224-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2-Bromo-3-(3-bromopropyl)aniline as a versatile intermediate in the synthesis of more complex bioactive molecules. Its brominated aromatic and aliphatic moieties make it a valuable building block for the development of novel compounds with potential anticancer, antimicrobial, and anti-inflammatory properties. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors for specific enzymes involved in disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of kinase inhibitors. The research team employed structure-activity relationship (SAR) studies to optimize the compound's interactions with ATP-binding sites of various kinases, resulting in improved selectivity and potency against cancer cell lines. These findings suggest promising applications in targeted cancer therapies.

Another significant advancement comes from recent work in antimicrobial drug development. Researchers have modified the 2-Bromo-3-(3-bromopropyl)aniline scaffold to create novel compounds with enhanced activity against drug-resistant bacterial strains. The bromine atoms in the molecule appear to play a crucial role in these interactions, potentially through halogen bonding with bacterial proteins. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

The compound's potential in neurodegenerative disease research has also been explored. Preliminary studies indicate that derivatives of 2-Bromo-3-(3-bromopropyl)aniline may modulate specific neurotransmitter systems, offering possible therapeutic benefits for conditions like Alzheimer's and Parkinson's diseases. However, these findings require further validation through in vivo studies and clinical trials.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of producing 2-Bromo-3-(3-bromopropyl)aniline and its derivatives. New catalytic systems and greener synthetic routes have been developed, addressing previous challenges related to yield and purity. These advancements are crucial for scaling up production for pharmaceutical applications.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacological properties. Current research efforts are focused on improving the compound's bioavailability and reducing potential toxicity while maintaining its therapeutic efficacy. Computational modeling and high-throughput screening approaches are being employed to accelerate this optimization process.

In conclusion, 2-Bromo-3-(3-bromopropyl)aniline (CAS: 1804224-83-6) represents a valuable chemical entity with diverse potential applications in pharmaceutical research. The recent studies discussed in this briefing demonstrate its versatility as a building block for drug development and highlight promising directions for future research. Continued investigation into this compound and its derivatives may yield important therapeutic agents for various medical conditions.